Cas no 1461706-75-1 (3,4-dicyclopropyl-4H-1,2,4-triazole)

• Product Name: 3,4-dicyclopropyl-4H-1,2,4-triazole
• CAS No: 1461706-75-1
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 4600953
• PubChem ID: 23459248
• Update Time: 2025-05-19

3,4-dicyclopropyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,4-dicyclopropyl-4H-1,2,4-triazole
• 3,4-dicyclopropyl-1,2,4-triazole
• Z1642389699

• Inchi： 1S/C8H11N3/c1-2-6(1)8-10-9-5-11(8)7-3-4-7/h5-7H,1-4H2
• InChI Key： RUBKAILYDADALU-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1C1CC1)C1CC1

Computed Properties

• Exact Mass: 149.095
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30.7

Additional information on 3,4-dicyclopropyl-4H-1,2,4-triazole

3,4-Dicyclopropyl-4H-1,2,4-Triazole: A Comprehensive Overview

The compound 3,4-dicyclopropyl-4H-1,2,4-triazole (CAS No. 1461706-75-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of two cyclopropyl groups at positions 3 and 4 of the triazole ring introduces interesting electronic and steric properties, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

Chemical Structure and Properties

The molecular structure of 3,4-dicyclopropyl-4H-1,2,4-triazole is characterized by a triazole ring where two cyclopropyl groups are attached at the 3 and 4 positions. The triazole ring itself is aromatic and exhibits strong electron-withdrawing properties due to the presence of nitrogen atoms. The cyclopropyl groups add significant steric bulk to the molecule, which can influence its reactivity and solubility properties.

Recent studies have shown that the electronic properties of this compound can be further tuned by modifying the substituents on the triazole ring or by incorporating additional functional groups. For instance, researchers have explored the use of 3,4-dicyclopropyl-4H-1,2,4-triazole as a building block for constructing more complex heterocyclic systems with enhanced biological activity.

Synthesis and Characterization

The synthesis of 3,4-dicyclopropyl-4H-1,2,4-triazole typically involves a multi-step process that includes nucleophilic substitution or cyclization reactions. One common approach is the reaction of an azide intermediate with a suitable alkene or alkyne in the presence of copper catalysts (click chemistry). This method has been widely adopted due to its high efficiency and selectivity.

Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure of this compound. High-resolution mass spectrometry (HRMS) has been particularly useful in determining the exact molecular formula and confirming the absence of impurities.

Applications in Pharmaceutical Research

One of the most promising applications of 3,4-dicyclopropyl-4H-1,2,4-triazole lies in its potential as a pharmacological agent. Triazoles are known for their ability to act as inhibitors of various enzymes and receptors involved in disease pathways. Recent research has focused on evaluating the anti-inflammatory and anti-cancer properties of this compound.

In a study published in *Journal of Medicinal Chemistry*, scientists demonstrated that 3,4-dicyclopropyl-4H-1,2,4-triazole exhibits potent inhibitory activity against COX-2 (cyclooxygenase-2), an enzyme associated with inflammation and pain. The compound's ability to selectively inhibit COX-2 over COX-1 makes it a potential candidate for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Furthermore, preliminary studies suggest that this compound may also possess anti-proliferative activity against certain cancer cell lines. Researchers are currently investigating its mechanism of action and exploring strategies to enhance its bioavailability for clinical applications.

Role in Agrochemical Development

Beyond pharmaceuticals, 3,4-dicyclopropyl-4H-1,2,4-triazole has shown promise in agrochemical research. Triazoles are well-known for their fungicidal properties due to their ability to inhibit key enzymes involved in fungal metabolism. This compound has been tested against various plant pathogens such as *Botrytis cinerea* and *Fusarium graminearum*, demonstrating significant antifungal activity.

A recent study published in *Pest Management Science* highlighted its potential as a novel fungicide with reduced resistance risk compared to traditional compounds like azoxystrobin or cyproconazole. The unique structure of 3,4-dicyclopropyl-4H-1,2